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Introduction
Rubidium bromide (RbBr) is an inorganic salt with the chemical formula RbBr. It presents as a

white crystalline solid and is highly soluble in water.[1] While its applications in synthetic

organic chemistry are not as widespread as its lighter alkali metal counterparts, it serves as a

valuable source of bromide ions and has potential applications in various synthetic

transformations and as a precursor in the generation of radiopharmaceuticals. This document

provides an overview of its properties, potential synthetic applications with representative

protocols, and its use in medical imaging.

Physical and Chemical Properties of Rubidium
Bromide
A summary of the key physical and chemical properties of rubidium bromide is presented in

Table 1. This data is essential for its proper handling and use in experimental setups.

Table 1: Physical and Chemical Properties of Rubidium Bromide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3029768?utm_src=pdf-interest
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium-bromide
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/product/b3029768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 7789-39-1 [1]

Molecular Formula BrRb [1]

Molecular Weight 165.37 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 693 °C [2]

Boiling Point 1340 °C [2]

Density 3.35 g/cm³ [2]

Solubility in Water High [1]

Synthesis of Rubidium Bromide
Rubidium bromide can be synthesized through straightforward acid-base neutralization

reactions. The two primary methods are:

Reaction of Rubidium Hydroxide with Hydrobromic Acid: RbOH + HBr → RbBr + H₂O[2][3]

Reaction of Rubidium Carbonate with Hydrobromic Acid: Rb₂CO₃ + 2HBr → 2RbBr + H₂O +

CO₂[2][3]

The resulting rubidium bromide can be purified by recrystallization.[2]

Experimental Protocols for Synthetic Applications
While specific literature detailing the use of rubidium bromide in complex organic synthesis is

limited, it can often be used interchangeably with other alkali metal bromides, such as sodium

bromide (NaBr) or potassium bromide (KBr), as a source of the bromide nucleophile. Below are

representative protocols for common synthetic transformations where rubidium bromide could

be employed.

Nucleophilic Substitution: The Finkelstein Reaction
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The Finkelstein reaction is a classic Sₙ2 reaction that involves the exchange of a halogen.

While typically used to synthesize alkyl iodides from alkyl chlorides or bromides, the reverse

reaction can be achieved under appropriate conditions. Rubidium bromide can serve as the

bromide source to convert alkyl iodides or other halides to alkyl bromides.

General Protocol for Finkelstein-type Reaction:

Reactants: Alkyl halide (e.g., alkyl chloride or iodide), Rubidium bromide (1.2 equivalents)

Solvent: Acetone or a polar aprotic solvent in which RbBr is soluble and the resulting alkali

metal halide salt is less soluble.

Procedure:

Dissolve the alkyl halide in the chosen solvent in a round-bottom flask equipped with a

reflux condenser.

Add rubidium bromide to the solution.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Upon completion, cool the reaction mixture to room temperature.

Filter the precipitated salt.

Remove the solvent from the filtrate under reduced pressure.

Purify the resulting alkyl bromide by distillation or column chromatography.

Table 2: Representative Conditions for Finkelstein-type Reaction

Substrate
Bromide
Source

Solvent
Temperatur
e

Reaction
Time

Typical
Yield (%)

Alkyl Chloride RbBr Acetone Reflux 4-24 h 70-90

Alkyl Iodide RbBr Acetone Reflux 4-24 h 70-90
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Note: The reaction conditions and yields are generalized and will vary depending on the

specific substrate.

Alkyl Halide (R-X)

Alkyl Bromide (R-Br)

Sₙ2 Reaction

Rubidium Bromide (RbBr)

Solvent (e.g., Acetone)

Rubidium Halide (RbX)Precipitation drives equilibrium

Click to download full resolution via product page

Finkelstein-type reaction workflow.

Bromination of Alcohols
Rubidium bromide, in conjunction with a strong acid like sulfuric acid, can be used to

generate hydrobromic acid in situ for the conversion of alcohols to alkyl bromides. This method

is an alternative to using aqueous HBr.[4]

General Protocol for Bromination of Alcohols:

Reactants: Alcohol, Rubidium bromide (1.5 equivalents), Concentrated Sulfuric Acid (added

dropwise)

Procedure:

Combine the alcohol and rubidium bromide in a round-bottom flask.

Cool the mixture in an ice bath.

Slowly add concentrated sulfuric acid with stirring.

After the addition is complete, allow the reaction to warm to room temperature and then

heat to reflux.
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Monitor the reaction by TLC or GC.

After completion, cool the mixture and add water.

Separate the organic layer, wash with water, sodium bicarbonate solution, and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

Filter and concentrate the solution to obtain the crude alkyl bromide, which can be purified

by distillation.

Table 3: Representative Conditions for Bromination of Alcohols

Alcohol
Type

Bromide
Source

Acid
Temperatur
e

Reaction
Time

Typical
Yield (%)

Primary

Alcohol
RbBr H₂SO₄ Reflux 1-4 h 60-85

Secondary

Alcohol
RbBr H₂SO₄ Reflux 2-6 h 50-80

Note: This reaction may proceed via Sₙ1 or Sₙ2 mechanisms depending on the alcohol

substrate, and carbocation rearrangements are possible for secondary alcohols.

Alcohol (R-OH)

Alkyl Bromide (R-Br)

Sₙ1 or Sₙ2

RbBr + H₂SO₄ HBr (in situ)

H₂O

Click to download full resolution via product page

In situ generation of HBr for alcohol bromination.

Application in Radiopharmaceutical Science:
Rubidium-82 in PET Imaging
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A significant application of rubidium is in the field of nuclear medicine, specifically Positron

Emission Tomography (PET) imaging of the myocardium (heart muscle). The radioisotope used

is Rubidium-82 (⁸²Rb), which is a positron emitter with a very short half-life of 75 seconds.

It is important to note that ⁸²Rb is not typically synthesized from rubidium bromide in a

chemical reaction. Instead, it is produced from a strontium-82 (⁸²Sr) generator. The generator

contains ⁸²Sr adsorbed onto a column. ⁸²Sr decays to ⁸²Rb, which can then be eluted from the

generator as a sterile solution of rubidium chloride (⁸²RbCl) for intravenous injection.

Workflow for ⁸²Rb PET Myocardial Perfusion Imaging:

Production of ⁸²Rb: ⁸²Sr decays to ⁸²Rb within a generator.

Elution: A sterile saline solution is passed through the generator to elute the ⁸²Rb as ⁸²RbCl

solution.

Administration: The ⁸²RbCl solution is administered to the patient intravenously.

Uptake: ⁸²Rb is taken up by the heart muscle cells through the Na⁺/K⁺-ATPase pump, similar

to potassium, in proportion to blood flow.

PET Imaging: The patient is placed in a PET scanner. As ⁸²Rb decays, it emits positrons

which annihilate with electrons in the tissue, producing two gamma rays that are detected by

the scanner.

Image Reconstruction: The detected gamma rays are used to reconstruct images of the

heart, showing the distribution of blood flow. This is invaluable for the diagnosis of coronary

artery disease.
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Strontium-82 Generator

Strontium-82 (⁸²Sr)

Rubidium-82 (⁸²Rb)

Decay

Elution with Saline

⁸²RbCl Solution

Intravenous Administration
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Myocardial Perfusion Image
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Workflow of Rubidium-82 PET imaging.
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Conclusion
Rubidium bromide is a versatile inorganic salt with applications as a bromide source in

synthetic organic chemistry. While specific protocols detailing its use are not as prevalent as for

other alkali metal bromides, it can be effectively employed in reactions such as nucleophilic

substitutions and the bromination of alcohols. Furthermore, the radioisotope Rubidium-82,

though not directly synthesized from RbBr, plays a crucial role in modern medical diagnostics

as a PET imaging agent for myocardial perfusion, highlighting the broader importance of

rubidium in scientific research and healthcare. Researchers are encouraged to consider

rubidium bromide as a viable reagent in their synthetic endeavors, particularly when exploring

the effects of different counterions on reaction outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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